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Compound of Interest

Compound Name: Dimethyl isophthalate

Cat. No.: B047668 Get Quote

Ensuring laboratory safety is paramount for researchers, scientists, and drug development

professionals. This guide provides essential, immediate safety protocols and logistical plans for

the handling and disposal of Dimethyl isophthalate, a common ingredient in polyester resins

and a plasticizer. Adherence to these procedures is critical to minimize exposure and mitigate

potential hazards.

Essential Safety and Physical Properties
Dimethyl isophthalate is a white, odorless solid.[1][2][3][4] While it is not classified as a

hazardous substance under Regulation (EC) No 1272/2008, proper handling is crucial to

prevent potential irritation and ensure a safe laboratory environment.[5]
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Property Data

Physical State Solid[1][2][3][4]

Appearance White[1][2][3][4]

Odor Odorless[1][2][3][4]

Melting Point 66 - 69 °C / 150.8 - 154.4 °F[3][6]

Flash Point 138 °C / 280.4 °F[1][3][7]

Water Solubility Insoluble[1][2]

Oral Toxicity (LD50 Rat) 4390 mg/kg[2]

Dermal Toxicity (LD50 Rat) > 2000 mg/kg[2]

Operational Plan: Step-by-Step Handling Protocol
This section details the procedural workflow for the safe handling of Dimethyl isophthalate,

from initial preparation to final disposal.

Preparation and Engineering Controls
Ventilation: Always handle Dimethyl isophthalate in a well-ventilated area to minimize dust

generation and accumulation.[6][8] Use local exhaust ventilation where emissions are likely.

[5][8]

Safety Equipment: Ensure that an eyewash station and a safety shower are readily

accessible and in close proximity to the workstation.[6][9]

Ignition Sources: Keep the chemical away from heat and all sources of ignition.[1][10] Use

non-sparking tools, especially during cleanup of spills.[1][10]

Personal Protective Equipment (PPE)
Proper PPE is mandatory to prevent direct contact with Dimethyl isophthalate.

Eye and Face Protection: Wear appropriate protective eyeglasses with side shields or

chemical safety goggles that conform to OSHA's 29 CFR 1910.133 or European Standard
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EN166.[1][6]

Skin Protection:

Gloves: Wear appropriate chemical-resistant protective gloves, such as nitrile rubber, to

prevent skin exposure.[1][2][5][6]

Clothing: Wear a laboratory coat or other suitable protective clothing to prevent skin

contact.[1][2][6]

Respiratory Protection: Under normal use conditions with adequate ventilation, respiratory

protection is not typically required.[3][9] In situations where dust levels may be high, or

ventilation is insufficient, use a NIOSH/MSHA or European Standard EN 136 approved

respirator.[6][10]

Safe Handling and Storage
Handling:

Avoid contact with skin, eyes, and clothing.[1][6][8]

Do not breathe dust.[1][9]

Wash hands thoroughly after handling.[1][5][6]

Do not eat, drink, or smoke in work areas.[5]

Storage:

Store in a tightly closed container.[3][6][8]

Keep in a dry, cool, and well-ventilated place away from incompatible substances like

strong oxidizing agents.[3][4][6][8]

Accidental Release and First Aid Measures
Spill Response:

Ensure adequate ventilation.[1]
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Avoid generating dust.[1][6][8]

Vacuum or sweep up the material using spark-proof tools and place it into a suitable,

labeled container for disposal.[1][6][8]

First Aid:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids. Remove contact lenses if present and easy to do. Seek medical attention if

irritation persists.[1]

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.

[1][10] Remove contaminated clothing.[6][8]

Inhalation: Move the person to fresh air. If breathing is difficult or stops, provide artificial

respiration and seek medical attention.[1][8]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[1][5]

Disposal Plan
Waste Disposal: Dispose of contents and containers in accordance with local, regional, and

national hazardous waste regulations.[1][4] Waste should be sent to an approved waste

disposal plant.[1]

Container Disposal: Do not re-use empty containers.[3] Handle contaminated packages in

the same way as the substance itself.[5]

Procedural Workflow Diagram
The following diagram illustrates the logical workflow for the safe handling of Dimethyl
isophthalate.
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1. Preparation

2. Handling & Storage

3. Post-Procedure & Disposal

4. Emergency Response

Assess Risks & Review SDS

Ensure Ventilation (Fume Hood)

Verify Eyewash/Shower Access

Don Required PPE

Weigh/Transfer Chemical

Proceed to Handling

Perform Experiment Spill Occurs Exposure Occurs

Store in Cool, Dry, Ventilated Area

Decontaminate Work Area

Procedure Complete

Keep Container Tightly Closed

Dispose of Waste in Approved Container

Remove PPE

Wash Hands Thoroughly

Sweep/Shovel into Container Administer First Aid

Cleanup Complete

Seek Medical Attention if Needed

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Dimethyl isophthalate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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